14B-(P-CHLOROCINNAMOYLAMINO)-7,8-DIHYDRO-N-CYCLOPROPYLMETHYLMORPHINONE MESYLATE
14B-(P-CHLOROCINNAMOYLAMINO)-7,8-DIHYDRO-N-CYCLOPROPYLMETHYLMORPHINONE MESYLATE
Brand Name:
Vulcanchem
CAS No.:
117332-69-1
VCID:
VC0039840
InChI:
InChI=1S/C29H29ClN2O4.CH4O3S/c30-20-7-3-17(4-8-20)5-10-24(35)31-29-12-11-22(34)27-28(29)13-14-32(16-18-1-2-18)23(29)15-19-6-9-21(33)26(36-27)25(19)28;1-5(2,3)4/h3-10,18,23,27,33H,1-2,11-16H2,(H,31,35);1H3,(H,2,3,4)/b10-5+;/t23-,27+,28+,29-;/m1./s1
SMILES:
CS(=O)(=O)O.C1CC1CN2CCC34C5C(=O)CCC3(C2CC6=C4C(=C(C=C6)O)O5)NC(=O)C=CC7=CC=C(C=C7)Cl
Molecular Formula:
C29H29ClN2O4.CH3SO3H
Molecular Weight:
601.1 g/mol
14B-(P-CHLOROCINNAMOYLAMINO)-7,8-DIHYDRO-N-CYCLOPROPYLMETHYLMORPHINONE MESYLATE
CAS No.: 117332-69-1
Main Products
VCID: VC0039840
Molecular Formula: C29H29ClN2O4.CH3SO3H
Molecular Weight: 601.1 g/mol
| CAS No. | 117332-69-1 |
|---|---|
| Product Name | 14B-(P-CHLOROCINNAMOYLAMINO)-7,8-DIHYDRO-N-CYCLOPROPYLMETHYLMORPHINONE MESYLATE |
| Molecular Formula | C29H29ClN2O4.CH3SO3H |
| Molecular Weight | 601.1 g/mol |
| IUPAC Name | (E)-N-[(4R,4aS,7aR,12bR)-3-(cyclopropylmethyl)-9-hydroxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-4a-yl]-3-(4-chlorophenyl)prop-2-enamide;methanesulfonic acid |
| Standard InChI | InChI=1S/C29H29ClN2O4.CH4O3S/c30-20-7-3-17(4-8-20)5-10-24(35)31-29-12-11-22(34)27-28(29)13-14-32(16-18-1-2-18)23(29)15-19-6-9-21(33)26(36-27)25(19)28;1-5(2,3)4/h3-10,18,23,27,33H,1-2,11-16H2,(H,31,35);1H3,(H,2,3,4)/b10-5+;/t23-,27+,28+,29-;/m1./s1 |
| Standard InChIKey | XAXNKAGAUFXFDO-JVJDXIHNSA-N |
| Isomeric SMILES | CS(=O)(=O)O.C1CC1CN2CC[C@]34[C@@H]5C(=O)CC[C@]3([C@H]2CC6=C4C(=C(C=C6)O)O5)NC(=O)/C=C/C7=CC=C(C=C7)Cl |
| SMILES | CS(=O)(=O)O.C1CC1CN2CCC34C5C(=O)CCC3(C2CC6=C4C(=C(C=C6)O)O5)NC(=O)C=CC7=CC=C(C=C7)Cl |
| Canonical SMILES | CS(=O)(=O)O.C1CC1CN2CCC34C5C(=O)CCC3(C2CC6=C4C(=C(C=C6)O)O5)NC(=O)C=CC7=CC=C(C=C7)Cl |
| Synonyms | (Z)-3-(4-chlorophenyl)-N-((4R,4aS,7aR,12bR)-3-(cyclopropylmethyl)-9-hydroxy-7-oxo-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-4a-yl)acrylamide methanesulfonate |
| PubChem Compound | 6438373 |
| Last Modified | Dec 03 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume